Cas no 2138216-06-3 ((4-cyanopyridin-2-yl)methanesulfonyl chloride)

• Product Name: (4-cyanopyridin-2-yl)methanesulfonyl chloride
• CAS No: 2138216-06-3
• MF: C₇H₅ClN₂O₂S
• MW: 216.644798994064
• CID: 6385635
• PubChem ID: 165475175
• Update Time: 2025-05-28

(4-cyanopyridin-2-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (4-cyanopyridin-2-yl)methanesulfonyl chloride
• 4-Cyano-2-pyridinemethanesulfonyl chloride (ACI)
• 2138216-06-3
• EN300-1120691

• Inchi： 1S/C7H5ClN2O2S/c8-13(11,12)5-7-3-6(4-9)1-2-10-7/h1-3H,5H2
• InChI Key： UHTDGFKOXNUUGA-UHFFFAOYSA-N
• SMILES： C1(CS(Cl)(=O)=O)=NC=CC(C#N)=C1

Computed Properties

• Exact Mass: 215.9760263g/mol
• Monoisotopic Mass: 215.9760263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 79.2Ų

Experimental Properties

• Density: 1.53±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 363.3±32.0 °C(Predicted)
• pka: -1.26±0.20(Predicted)

Additional information on (4-cyanopyridin-2-yl)methanesulfonyl chloride

Comprehensive Overview of (4-cyanopyridin-2-yl)methanesulfonyl chloride (CAS No. 2138216-06-3) and Its Applications

The compound (4-cyanopyridin-2-yl)methanesulfonyl chloride (CAS No. 2138216-06-3) is a specialized sulfonyl chloride derivative with significant relevance in modern organic synthesis and pharmaceutical research. Its unique molecular structure, featuring a cyanopyridine core and a reactive methanesulfonyl chloride group, makes it a valuable intermediate for constructing complex molecules. This article explores its properties, synthesis, and applications while addressing trending topics like green chemistry, AI-driven drug discovery, and high-throughput screening.

In recent years, the demand for heterocyclic compounds like (4-cyanopyridin-2-yl)methanesulfonyl chloride has surged due to their role in developing kinase inhibitors and bioconjugation reagents. Researchers frequently search for "cyanopyridine derivatives uses" or "sulfonyl chloride reactions," highlighting its interdisciplinary importance. The compound’s electron-withdrawing cyano group enhances its reactivity in nucleophilic substitution reactions, a feature exploited in peptide modification and material science.

From a synthetic perspective, CAS No. 2138216-06-3 is pivotal in cross-coupling reactions and catalysis. Its compatibility with palladium-catalyzed transformations aligns with the industry’s shift toward sustainable catalysis. Notably, its stability under ambient conditions contrasts with traditional sulfonyl chlorides, reducing storage challenges—a key concern in "lab chemical stability" queries. Advanced techniques like flow chemistry further optimize its utilization, minimizing waste and improving yield.

The rise of computational chemistry has also spotlighted (4-cyanopyridin-2-yl)methanesulfonyl chloride in virtual screening workflows. Its pharmacophore features are modeled in AI-based drug design platforms, addressing popular searches such as "machine learning in medicinal chemistry." Moreover, its role in proteomics—particularly in post-translational modification studies—resonates with the growing focus on precision medicine.

Quality control of CAS No. 2138216-06-3 involves HPLC purity analysis and spectroscopic characterization (e.g., NMR, FT-IR), topics frequently searched alongside "chemical characterization techniques." Regulatory compliance, such as REACH and GMP standards, ensures its safe application in API synthesis. As industries prioritize eco-friendly solvents, the compound’s adaptability to water-miscible systems garners attention.

In conclusion, (4-cyanopyridin-2-yl)methanesulfonyl chloride exemplifies the synergy between traditional organic chemistry and cutting-edge biotechnology. Its versatility addresses both academic inquiries (e.g., "pyridine sulfonylation mechanisms") and industrial needs, cementing its status as a cornerstone in molecular innovation.